Cas no 921543-03-5 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-dimethoxybenzene-1-sulfonamide)
N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-dimethoxybenzene-1-sulfonamide
- N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-2,5-dimethoxybenzenesulfonamide
-
- Inchi: 1S/C20H21N3O6S2/c1-4-30(24,25)20-12-10-17(21-22-20)14-5-7-15(8-6-14)23-31(26,27)19-13-16(28-2)9-11-18(19)29-3/h5-13,23H,4H2,1-3H3
- InChI Key: YXWXQFVNCJIHMZ-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC=C(C3=NN=C(S(CC)(=O)=O)C=C3)C=C2)(=O)=O)=CC(OC)=CC=C1OC
N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-dimethoxybenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2217-0094-2μmol |
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,5-dimethoxybenzene-1-sulfonamide |
921543-03-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2217-0094-5μmol |
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,5-dimethoxybenzene-1-sulfonamide |
921543-03-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2217-0094-10μmol |
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,5-dimethoxybenzene-1-sulfonamide |
921543-03-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2217-0094-20μmol |
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,5-dimethoxybenzene-1-sulfonamide |
921543-03-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2217-0094-1mg |
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,5-dimethoxybenzene-1-sulfonamide |
921543-03-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2217-0094-2mg |
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,5-dimethoxybenzene-1-sulfonamide |
921543-03-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2217-0094-3mg |
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,5-dimethoxybenzene-1-sulfonamide |
921543-03-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2217-0094-4mg |
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,5-dimethoxybenzene-1-sulfonamide |
921543-03-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2217-0094-5mg |
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,5-dimethoxybenzene-1-sulfonamide |
921543-03-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2217-0094-10mg |
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,5-dimethoxybenzene-1-sulfonamide |
921543-03-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-dimethoxybenzene-1-sulfonamide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-dimethoxybenzene-1-sulfonamide
Recent Advances in the Study of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-dimethoxybenzene-1-sulfonamide (CAS: 921543-03-5)
In recent years, the compound N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-dimethoxybenzene-1-sulfonamide (CAS: 921543-03-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The unique structural features of this compound, including the ethanesulfonyl and dimethoxybenzene moieties, contribute to its distinctive pharmacological properties.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One key area of investigation has been its interaction with sulfonamide-sensitive enzymes and receptors. Preliminary findings suggest that N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-dimethoxybenzene-1-sulfonamide exhibits high affinity for certain protein targets, making it a valuable candidate for further drug development. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize these interactions at the atomic level.
Another significant aspect of current research involves the compound's pharmacokinetic and pharmacodynamic profiles. Early-stage clinical trials have indicated favorable absorption and distribution characteristics, although further optimization may be required to enhance its metabolic stability. The compound's ability to cross biological barriers, such as the blood-brain barrier, is also under investigation, given its potential applications in neurological disorders.
In addition to its therapeutic potential, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-dimethoxybenzene-1-sulfonamide has been explored as a tool compound in chemical biology. Its selective binding properties make it an excellent probe for studying sulfonamide-dependent biological processes. Recent publications have highlighted its utility in high-throughput screening assays and target validation studies, further underscoring its versatility in research settings.
Despite these advancements, challenges remain in the development of this compound. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed to fully realize its clinical potential. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these challenges, with the aim of advancing N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-dimethoxybenzene-1-sulfonamide into later stages of drug development.
In conclusion, the ongoing research on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-dimethoxybenzene-1-sulfonamide (CAS: 921543-03-5) highlights its multifaceted role in both therapeutic and research applications. The compound's unique chemical structure and biological activity make it a promising candidate for future innovations in the chemical biology and pharmaceutical fields. Continued exploration of its mechanisms and optimization of its properties will be crucial for unlocking its full potential.
921543-03-5 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-dimethoxybenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)